Cas no 1214336-06-7 (4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine)

4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine is a fluorinated aromatic compound featuring a chloromethyl group and a pyridine moiety. Its unique structure, combining tetrafluorophenyl and pyridine rings, enhances reactivity and versatility in organic synthesis, particularly in cross-coupling reactions and as a building block for pharmaceuticals or agrochemicals. The chloromethyl group provides a reactive site for further functionalization, while the electron-withdrawing fluorine atoms improve stability and influence electronic properties. This compound is valuable in the development of advanced materials and bioactive molecules, offering precise control over molecular design. Its high purity and well-defined reactivity make it suitable for research and industrial applications requiring tailored aromatic intermediates.

4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine structure

1214336-06-7 structure

Product Name:4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine

CAS No:1214336-06-7

MF:C₁₂H₆ClF₄N

MW:275.62935590744

CID:4909011

Update Time:2025-10-29

4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(4-(chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine
- 4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine
- Inchi： 1S/C12H6ClF4N/c13-5-7-9(14)11(16)8(12(17)10(7)15)6-1-3-18-4-2-6/h1-4H,5H2
- InChI Key： ZUAMLVPNWSTDAO-UHFFFAOYSA-N
- SMILES： ClCC1C(=C(C(=C(C=1F)F)C1C=CN=CC=1)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 259
XLogP3: 3.3
Topological Polar Surface Area: 12.9

4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029001643-250mg	4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine	1214336-06-7	95%	250mg	$960.40	2023-09-04
Alichem	A029001643-500mg	4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine	1214336-06-7	95%	500mg	$1853.50	2023-09-04
Alichem	A029001643-1g	4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine	1214336-06-7	95%	1g	$2895.00	2023-09-04

4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine Related Literature

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3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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5. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

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Additional information on 4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine

Comprehensive Overview of 4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine (CAS No. 1214336-06-7)

4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine is a highly specialized fluorinated aromatic compound with significant applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Its unique structural features, including the tetrafluorophenyl ring and pyridine moiety, make it a valuable building block for designing novel molecules with tailored properties. The CAS No. 1214336-06-7 serves as a critical identifier for researchers and manufacturers seeking high-purity derivatives for R&D and industrial use.

In recent years, the demand for fluorinated compounds like 4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine has surged due to their enhanced metabolic stability and bioavailability in drug development. This aligns with the growing interest in "fluorine in medicinal chemistry" and "heterocyclic compound applications," which are trending topics in scientific literature and patent filings. The compound’s chloromethyl group further enables versatile functionalization, making it a hotspot for innovations in "click chemistry" and "bioconjugation techniques."

From an industrial perspective, CAS 1214336-06-7 is often discussed alongside "high-performance materials" and "electronic chemicals," as its fluorinated structure contributes to thermal stability and dielectric properties. Researchers exploring "OLED materials" or "liquid crystal displays" frequently investigate such derivatives to improve device efficiency. Additionally, its role in "catalysis" and "ligand design" underscores its interdisciplinary relevance.

Quality control and synthesis optimization of 4-(4-(Chloromethyl)-2,3,5,6-tetrafluorophenyl)pyridine are critical focus areas, with analytical techniques like "HPLC" and "NMR spectroscopy" being frequently cited in peer-reviewed studies. Environmental considerations also drive interest in "green chemistry approaches" for its production, minimizing waste and hazardous byproducts. These aspects resonate with global sustainability goals, further elevating the compound’s profile in scientific discourse.

In summary, 1214336-06-7 represents a nexus of innovation across multiple fields, from life sciences to advanced manufacturing. Its keyword-rich associations—such as "fluorinated pyridines," "aromatic chloromethylation," and "specialty chemicals"—reflect its broad utility and align with current search trends in academic and industrial databases. As research continues to uncover new applications, this compound is poised to remain a focal point in cutting-edge chemical development.